Cas no 941978-42-3 (methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate
• CAS No: 941978-42-3
• MF: C₂₀H₁₉NO₄S₂
• MW: 401.499162912369
• CID: 5443641
• PubChem ID: 16832131
• Update Time: 2025-06-07

methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-methylphenyl)-3-[[(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxylate
• AB01278889-01
• NCGC00276978-01
• AKOS004985931
• F3222-0390
• STL095629
• methyl 4-(4-methylphenyl)-3-[(3-methylphenyl)sulfamoyl]thiophene-2-carboxylate
• 941978-42-3
• methyl 4-(p-tolyl)-3-(N-(m-tolyl)sulfamoyl)thiophene-2-carboxylate
• methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C20H19NO4S2/c1-13-7-9-15(10-8-13)17-12-26-18(20(22)25-3)19(17)27(23,24)21-16-6-4-5-14(2)11-16/h4-12,21H,1-3H3
• InChI Key： RSIWVNQKVWRUOH-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)SC=C1C1C=CC(C)=CC=1)(NC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 401.07555043g/mol
• Monoisotopic Mass: 401.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.3±60.0 °C(Predicted)
• pka: 7.18±0.50(Predicted)

Additional information on methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate

Recent Advances in the Study of Methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate (CAS: 941978-42-3)

Methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate (CAS: 941978-42-3) is a sulfamoylthiophene derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize side products and enhance the scalability of the synthesis. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and purity for subsequent biological evaluations.

Pharmacological studies have revealed that methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate exhibits significant activity in modulating specific enzyme systems. For instance, it has been identified as a potent inhibitor of certain kinases involved in inflammatory and proliferative diseases. In vitro assays have demonstrated its ability to selectively target these kinases, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of disease have shown that administration of methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate leads to measurable reductions in disease markers, with minimal adverse effects. These findings underscore its potential as a candidate for preclinical development, particularly in indications where current therapies are limited by efficacy or safety concerns.

Despite these promising results, challenges remain in the development of methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic profiles to enhance its clinical applicability.

In conclusion, methyl 4-(4-methylphenyl)-3-(3-methylphenyl)sulfamoylthiophene-2-carboxylate (CAS: 941978-42-3) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should prioritize the translation of these findings into clinically viable treatments, leveraging the compound's potential to address unmet medical needs.